Cas no 1350523-44-2 (tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate)

Tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate is a specialized chemical intermediate primarily used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyl carbamate protecting group and a 3-nitrophenyl ketone moiety, which enhance its utility in peptide coupling and selective functionalization reactions. The nitro group offers reactivity for further derivatization, while the carbamate group provides stability under various conditions. This compound is particularly valuable in the synthesis of complex molecules due to its controlled reactivity and compatibility with standard protecting group strategies. High purity and well-defined properties make it a reliable choice for researchers in medicinal chemistry and process development.
tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate structure
1350523-44-2 structure
Product Name:tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate
CAS No:1350523-44-2
MF:C14H18N2O5
MW:294.303123950958
CID:5793135
PubChem ID:57514185
Update Time:2025-10-20

tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • rac-[1-methyl-1-(3-nitro-phenyl)-2-oxo-ethyl]-carbamic acid tert-butyl ester
    • 1350523-44-2
    • tert-butyl N-[2-(3-nitrophenyl)-1-oxopropan-2-yl]carbamate
    • EN300-1878316
    • TYPIIISBQHZLLN-UHFFFAOYSA-N
    • SCHEMBL244443
    • tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate
    • Inchi: 1S/C14H18N2O5/c1-13(2,3)21-12(18)15-14(4,9-17)10-6-5-7-11(8-10)16(19)20/h5-9H,1-4H3,(H,15,18)
    • InChI Key: TYPIIISBQHZLLN-UHFFFAOYSA-N
    • SMILES: O(C(NC(C=O)(C)C1C=CC=C(C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

  • Exact Mass: 294.12157168g/mol
  • Monoisotopic Mass: 294.12157168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 101Ų

tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1878316-0.05g
tert-butyl N-[2-(3-nitrophenyl)-1-oxopropan-2-yl]carbamate
1350523-44-2
0.05g
$1091.0 2023-09-18
Enamine
EN300-1878316-0.1g
tert-butyl N-[2-(3-nitrophenyl)-1-oxopropan-2-yl]carbamate
1350523-44-2
0.1g
$1144.0 2023-09-18
Enamine
EN300-1878316-0.25g
tert-butyl N-[2-(3-nitrophenyl)-1-oxopropan-2-yl]carbamate
1350523-44-2
0.25g
$1196.0 2023-09-18
Enamine
EN300-1878316-0.5g
tert-butyl N-[2-(3-nitrophenyl)-1-oxopropan-2-yl]carbamate
1350523-44-2
0.5g
$1247.0 2023-09-18
Enamine
EN300-1878316-1.0g
tert-butyl N-[2-(3-nitrophenyl)-1-oxopropan-2-yl]carbamate
1350523-44-2
1g
$1299.0 2023-05-26
Enamine
EN300-1878316-2.5g
tert-butyl N-[2-(3-nitrophenyl)-1-oxopropan-2-yl]carbamate
1350523-44-2
2.5g
$2548.0 2023-09-18
Enamine
EN300-1878316-5.0g
tert-butyl N-[2-(3-nitrophenyl)-1-oxopropan-2-yl]carbamate
1350523-44-2
5g
$3770.0 2023-05-26
Enamine
EN300-1878316-10.0g
tert-butyl N-[2-(3-nitrophenyl)-1-oxopropan-2-yl]carbamate
1350523-44-2
10g
$5590.0 2023-05-26
Enamine
EN300-1878316-1g
tert-butyl N-[2-(3-nitrophenyl)-1-oxopropan-2-yl]carbamate
1350523-44-2
1g
$1299.0 2023-09-18
Enamine
EN300-1878316-5g
tert-butyl N-[2-(3-nitrophenyl)-1-oxopropan-2-yl]carbamate
1350523-44-2
5g
$3770.0 2023-09-18

tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate Related Literature

Additional information on tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate

Introduction to tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 1350523-44-2)

tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 1350523-44-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate is C14H18N2O5, and its molecular weight is 290.30 g/mol. The compound features a tert-butyl group attached to a carbamate moiety, which is further linked to a nitro-substituted phenyl ring and an oxo-substituted propanoyl group. These structural elements contribute to the compound's stability and reactivity, making it an interesting candidate for various chemical and biological studies.

In terms of synthesis, tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate can be prepared through a multi-step process involving the reaction of tert-butyl isocyanate with 3-nitroacetophenone followed by subsequent derivatization steps. The detailed synthetic route often involves the use of protecting groups and selective functional group manipulations to achieve the desired product with high purity and yield. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of catalysts and green solvents.

The biological activities of tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate have been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy. Additionally, studies have explored its anti-inflammatory properties, demonstrating its ability to modulate cytokine production and reduce inflammation in cellular models.

Beyond its enzymatic inhibition properties, tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate has also been investigated for its potential as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. The tert-butyl carbamate group in this compound can be designed to be cleaved by specific enzymes, releasing the active drug moiety at the target site. This approach can enhance drug delivery efficiency and reduce systemic side effects.

In clinical settings, the safety and efficacy of tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate-based therapies are being evaluated through preclinical and early-stage clinical trials. These trials aim to assess the pharmacokinetic and pharmacodynamic profiles of the compound, as well as its safety profile in animal models and human subjects. Preliminary results have shown promising outcomes, with the compound demonstrating favorable pharmacological properties and minimal adverse effects.

The future research directions for tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate include optimizing its chemical structure to enhance its therapeutic index, exploring new delivery methods to improve bioavailability, and conducting larger-scale clinical trials to validate its efficacy in treating specific diseases. Additionally, efforts are underway to understand the molecular mechanisms underlying its biological activities, which could provide valuable insights for developing more effective therapeutic strategies.

In conclusion, tert-butyl N-2-(3-nitrophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 1350523-44-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research progresses, it is expected that this compound will continue to contribute significantly to advancements in drug discovery and healthcare.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD